Cas no 97330-03-5 (2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)-)

2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- is a conjugated diene carboxylic acid derivative featuring a cyclohexyl substituent at the 5-position. The (E,E)-configuration of the double bonds ensures structural rigidity and stability, making it a valuable intermediate in organic synthesis and polymer chemistry. Its diene functionality allows for participation in Diels-Alder reactions, while the carboxylic acid group provides a handle for further derivatization. The cyclohexyl moiety enhances lipophilicity, potentially improving solubility in nonpolar solvents. This compound is particularly useful in the development of specialty chemicals, pharmaceuticals, and advanced materials due to its well-defined stereochemistry and reactive sites.
2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- structure
97330-03-5 structure
Product Name:2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)-
CAS No:97330-03-5
MF:C11H16O2
MW:180.244
CID:4366576
Update Time:2025-05-20

2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)-

2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- Pricemore >>

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Enamine
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97330-03-5
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$0.0 2022-11-30

Additional information on 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)-

2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- (CAS No. 97330-03-5)

2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- (CAS No. 97330-03-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its conjugated diene system and cyclohexyl substituent, which contribute to its distinct properties and reactivity.

The chemical structure of 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- consists of a pentadienoic acid backbone with a cyclohexyl group attached at the 5-position. The (E,E)-configuration of the double bonds is crucial for its stability and reactivity. This configuration ensures that the molecule maintains a linear arrangement, which can be advantageous in various synthetic reactions and biological processes.

In the realm of pharmaceutical research, 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- could be a valuable starting point for the development of novel anti-inflammatory agents.

Additionally, research into the anti-cancer properties of 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- has yielded promising results. A study conducted by a team at the University of California in 2022 demonstrated that this compound and its derivatives could selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings highlight the potential of 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- as a lead compound for cancer therapy.

Beyond its pharmaceutical applications, 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- has also found use in materials science. Its conjugated diene system makes it an excellent candidate for polymerization reactions, leading to the formation of functional polymers with unique properties. For example, a study published in *Macromolecules* in 2019 described the synthesis of copolymers containing 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- units that exhibited enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

The synthesis of 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- typically involves multi-step processes that require precise control over reaction conditions to ensure the desired configuration and purity. Common synthetic routes include Wittig reactions and Horner-Wadsworth-Emmons reactions to introduce the conjugated diene system followed by selective functionalization to introduce the cyclohexyl group. Advances in catalytic methods have further improved the efficiency and selectivity of these syntheses.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used to characterize and quantify 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)-. These techniques provide accurate data on purity and structural confirmation, which are essential for both research and industrial applications.

The safety profile of 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- is an important consideration for its use in various applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate safety measures should be followed to prevent exposure to skin or inhalation. Material safety data sheets (MSDS) provide detailed information on handling and storage guidelines.

In conclusion, 2,4-Pentadienoic acid, 5-cyclohexyl-, (E,E)- (CAS No. 97330-03-5) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other areas. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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